BENGHE Foundational & Exploratory

Check Availability & Pricing

Santa Cruz Biotechnology sc-316593 technical
specifications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Isopropoxy-N-[2-
Compound Name:

(phenethyloxy)benzyl]aniline
CAS No.: 1040692-81-6

Cat. No.: B1385577

Get Quote

\ J

An In-Depth Technical Guide to UNC0638 (sc-316593): A Potent and Selective G9a/GLP
Histone Methyltransferase Inhibitor

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of UNC0638, a pivotal chemical probe
for studying the roles of G9a (EHMT2) and G9a-like protein (GLP, EHMT1) in health and
disease. For researchers in epigenetics, oncology, and drug development, understanding the
precise application of this tool is paramount for generating robust and reproducible data.

Introduction: The Significance of G9a and GLP in
Epigenetic Regulation

G9a and GLP are highly homologous protein lysine methyltransferases (PKMTs) that are
central to epigenetic regulation.[1] They primarily function as a heterodimer to catalyze the
mono- and dimethylation of histone H3 at lysine 9 (H3K9mel and H3K9me2), epigenetic marks
predominantly associated with transcriptional repression.[2][3][4] Beyond histones, G9a and
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GLP also methylate non-histone proteins, including p53, further expanding their regulatory
scope.[2][4] The dysregulation of G9a/GLP activity is implicated in various pathologies,
including cancer, making them attractive targets for therapeutic intervention.[5][6] UNC0638
has emerged as a critical tool for dissecting the biological functions of these enzymes.[3]

UNCO0638: A High-Fidelity Chemical Probe

UNCO0638 is a potent, selective, and cell-permeable inhibitor of G9a and GLP. It was developed
as a superior alternative to earlier inhibitors like BIX01294, offering a significantly better
separation between its functional potency and cellular toxicity.[2][3] This characteristic is crucial
for ensuring that observed cellular phenotypes are a direct result of G9a/GLP inhibition rather
than off-target cytotoxic effects.

Mechanism of Action

UNCO0638 acts as a reversible, substrate-competitive inhibitor.[1][3] It occupies the lysine-
binding channel of G9a and GLP, preventing the binding of their histone and non-histone
substrates. This inhibition is highly specific, and UNC0638 displays a remarkable selectivity
profile against a wide array of other epigenetic and non-epigenetic targets.[3]
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Caption: Mechanism of G9a/GLP inhibition by UNC0638.
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Property

Value

Source

Synonyms

sc-316593, HMTase Inhibitor
v

Molecular Formula C30H47Ns02 [7]
Molecular Weight 509.73 g/mol [7]
CAS Number 1255580-76-7 [7]
Purity >98% (HPLC) [7]
- Soluble in DMSO to 100 mM,
Solubility
Ethanol to 100 mM
Storage Store at +4°C

In Vitro and Cellular Potency

UNCO0638 demonstrates high potency in both biochemical and cellular assays. This distinction

is critical, as high biochemical potency does not always translate to effective cellular activity

due to factors like cell permeability.

Assay Type Target ICso0 Value Source
Biochemical G9a <15nM [2]
Biochemical GLP 19 nM [2]
Cellular (H3K9me2

_ MDA-MB-231 cells 81+9nM [2]
reduction)
Cellular (H3K9me2

MCEF-7 cells 70 nM

reduction)

Experimental Protocols and Methodologies

The successful application of UNC0638 hinges on meticulous experimental design and

execution. The following protocols provide a validated starting point for researchers.
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Preparation of Stock Solutions

Rationale: Proper solubilization and storage are essential to maintain the inhibitor's activity.
DMSO is the recommended solvent for creating a high-concentration stock solution.

o Reconstitution: To prepare a 10 mM stock solution, add 980.9 pL of DMSO to 5 mg of
UNCO0638 (MW: 509.73).

o Solubilization: If necessary, gently warm the vial to 37°C for 10 minutes and/or sonicate to

ensure complete dissolution.[2]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C, protected from light.

In Vitro Cell-Based Assay for H3K9me2 Reduction

Objective: To determine the effective concentration of UNC0638 for reducing global H3K9
dimethylation in a specific cell line.
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Caption: Workflow for immunofluorescence analysis of H3K9me2 levels.

Methodology:
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e Cell Seeding: Plate cells (e.g., MDA-MB-231, MCF7) in a 96-well plate at a density that will
result in 70-80% confluency at the end of the experiment.

» Treatment: The following day, treat the cells with a serial dilution of UNC0638 (e.g., 1 nM to
10 pM) for 48 hours. Include a DMSO-only vehicle control.

e Immunofluorescence Staining:

o Fix cells with 4% paraformaldehyde.

o Permeabilize with 0.1% Triton X-100 in PBS.

o Block with 5% BSA in PBS.

o Incubate with a primary antibody against H3K9me?2.

o Incubate with an appropriate fluorescently labeled secondary antibody.

o Counterstain nuclei with a DNA dye like DAPI or DRAQ5.[3]

o Data Acquisition and Analysis:

[e]

Acquire images using a high-content imaging system or fluorescence microscope.

o

Quantify the mean fluorescence intensity of the H3K9me2 signal within the nuclear area
(defined by the DNA counterstain).

o

Normalize the H3K9me?2 intensity to the vehicle control.

[¢]

Plot the normalized intensity against the UNC0638 concentration to determine the ICso.

Applications in Research and Drug Development

UNCO0638 is a versatile tool with broad applications across multiple research fields.

Cancer Research

» Metastasis and EMT: UNC0638 has been shown to suppress epithelial-mesenchymal
transition (EMT), a key process in cancer metastasis. It can inhibit the migration and invasion
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of cancer cells, such as in triple-negative breast cancer (TNBC), by restoring E-cadherin
expression.[5][6]

o Tumorsphere Formation: The inhibitor can reduce the size and number of tumorspheres,
indicating an effect on cancer stem cell populations.[5]

o Gene Reactivation: By reducing repressive H3K9me2 marks, UNC0638 can reactivate tumor
suppressor genes that have been epigenetically silenced.[3][8]

Stem Cell Biology and Development

e Gene Silencing: In embryonic stem cells, UNC0638 can reactivate G9a-silenced genes and
retroviral reporters without inducing differentiation, making it a valuable tool for studying
epigenetic silencing mechanisms.[3][8]

o Somatic Cell Nuclear Transfer: While reducing H3K9me2 hypermethylation in donor cells for
cloning, UNC0638 alone may not be sufficient to improve the development of cloned
embryos, highlighting the complexity of epigenetic reprogramming.[9]

Immunology

o T-Cell Exhaustion: UNC0638 has been demonstrated to restore the metabolic and antiviral
functions of exhausted CD8+ T cells in chronic viral infections, suggesting a potential role for
G9a/GLP inhibitors in immunotherapy.

Limitations and Considerations

While a powerful tool, researchers should be aware of certain limitations. UNC0638 has poor
pharmacokinetic properties, including high clearance and a short half-life, which make it
unsuitable for most in vivo animal studies requiring systemic administration.[2][3] For such
applications, the related compound UNC0642, which has improved pharmacokinetic properties,
is recommended.[1]

References

o A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells.Nature
Chemical Biology. [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/29207160/
https://www.medchemexpress.com/UNC0638.html
https://pubmed.ncbi.nlm.nih.gov/29207160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://pubmed.ncbi.nlm.nih.gov/21743462/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://pubmed.ncbi.nlm.nih.gov/21743462/
https://pubmed.ncbi.nlm.nih.gov/24467723/
https://www.apexbt.com/unc0638.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5352984/
https://www.nature.com/articles/nchembio.613
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells -
PMC.National Center for Biotechnology Information. [Link]

UNCO0638, a G9a inhibitor, suppresses epithelial-mesenchymal transition-mediated cellular
migration and invasion in triple negative breast cancer - PubMed.National Center for
Biotechnology Information. [Link]

UNCO0638 Selective chemical probe for G9a/GLP methyltransferases.Structural Genomics
Consortium. [Link]

Effects of the histone methyltransferase inhibitor UNC0638 on histone H3K9 dimethylation of
cultured ovine somatic cells and development of resulting early cloned embryos -
PubMed.National Center for Biotechnology Information. [Link]

UNC-0638 - Drug Targets, Indications, Patents.Patsnap Synapse. [Link]

Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine
Methyltransferase - PMC - NIH.National Center for Biotechnology Information. [Link]

A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells -
PubMed.National Center for Biotechnology Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine
Methyltransferase - PMC [pmc.ncbi.nim.nih.gov]

2. apexbt.com [apexbt.com]

3. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells -
PMC [pmc.ncbi.nlm.nih.gov]

4. thesgc.org [thesgc.org]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3150772/
https://pubmed.ncbi.nlm.nih.gov/29190035/
https://www.thesgc.org/chemical-probes/UNC0638
https://pubmed.ncbi.nlm.nih.gov/27899015/
https://synapse.patsnap.com/drugs/dr_t-41584
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4007577/
https://pubmed.ncbi.nlm.nih.gov/21743462/
https://www.benchchem.com/product/b1385577?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5352984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5352984/
https://www.apexbt.com/unc0638.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://www.thesgc.org/chemical-probes/unc0638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5. UNCO0638, a G9a inhibitor, suppresses epithelial-mesenchymal transition-mediated
cellular migration and invasion in triple negative breast cancer - PubMed
[pubmed.ncbi.nim.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. UNCO0638, G9 and GLP histone methyltransferase inhibitor (CAS 1255580-76-7) | Abcam
[abcam.com]

8. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells -
PubMed [pubmed.ncbi.nim.nih.gov]

9. Effects of the histone methyltransferase inhibitor UNC0638 on histone H3K9 dimethylation
of cultured ovine somatic cells and development of resulting early cloned embryos - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Santa Cruz Biotechnology sc-316593 technical
specifications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1385577/docs#santa-cruz-biotechnology-sc-316593-
technical-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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